![molecular formula C20H24N6 B6436577 3-(3-methyl-1H-pyrazol-1-yl)-6-[4-(1-phenylethyl)piperazin-1-yl]pyridazine CAS No. 2549063-73-0](/img/structure/B6436577.png)
3-(3-methyl-1H-pyrazol-1-yl)-6-[4-(1-phenylethyl)piperazin-1-yl]pyridazine
Overview
Description
3-(3-methyl-1H-pyrazol-1-yl)-6-[4-(1-phenylethyl)piperazin-1-yl]pyridazine, also known as 3M-6PEP, is a novel pyrazolopyridazine compound that has been studied for its potential applications in scientific research. 3M-6PEP is a derivative of the pyrazolopyridazine family, and its structure is composed of a pyrazole ring, a piperazine ring, and a pyridazine ring. This molecule has been studied for its ability to interact with biological molecules and to induce various biochemical and physiological effects.
Scientific Research Applications
Pharmaceutical Synthesis
This compound is used as an intermediate in the synthesis of nonracemic γ-bicyclic heteroarylpiperazine- and heteroarylpiperidine-substituted prolinylthiazolidines . These compounds are selective and orally active dipeptidylpeptidase 4 inhibitors, which are used as antidiabetic agents .
Process Development
The compound has been the subject of process development research. For instance, a patent describes a process for the preparation of 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazine . This process is significant for the production of this compound on a large scale, which is crucial for its applications in various fields .
Green Chemistry
The compound is also relevant in the field of green chemistry. A continuous, one-pot method for its synthesis has been developed, which is atom economical, highly selective, and environmentally benign .
Biological Research
In biological research, the compound is used in the preparation of a library of substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone derivatives . These derivatives have been screened for their in vitro cytotoxic activity against various cell lines, including BT-474, HeLa, MCF-7, NCI-H460, and HaCaT cells .
Chemical Industry
The compound is used in the chemical industry for the production of bulk chemicals. It is used in the synthesis of various other compounds, contributing to the diversity and complexity of chemical products .
Patent Applications
The compound is frequently mentioned in patent applications, indicating its importance in industrial processes and products . The patents often involve novel methods of synthesis or new applications of the compound .
Mechanism of Action
Target of Action
Similar compounds such as 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine have been used as intermediates to prepare nonracemic γ-bicyclic heteroarylpiperazine- and heteroarylpiperidine-substituted prolinylthiazolidines . These are selective and orally active dipeptidylpeptidase 4 inhibitors for use as antidiabetic agents .
Mode of Action
Similar compounds have been found to inhibit tubulin polymerization , suggesting that this compound might interact with its targets in a similar manner.
Biochemical Pathways
Based on the potential target (dipeptidylpeptidase 4), it can be inferred that this compound might affect the incretin pathway, which plays a crucial role in glucose homeostasis .
Pharmacokinetics
Similar compounds have been found to have good solubility in dmso and methanol , which might impact their bioavailability.
Result of Action
Similar compounds have been found to induce apoptosis of bt-474 cells , suggesting that this compound might have similar effects.
Action Environment
Similar compounds have been found to exhibit great thermal stability , suggesting that this compound might also be stable under various environmental conditions.
properties
IUPAC Name |
3-(3-methylpyrazol-1-yl)-6-[4-(1-phenylethyl)piperazin-1-yl]pyridazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N6/c1-16-10-11-26(23-16)20-9-8-19(21-22-20)25-14-12-24(13-15-25)17(2)18-6-4-3-5-7-18/h3-11,17H,12-15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMFXVUMMAVGBCD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1)C2=NN=C(C=C2)N3CCN(CC3)C(C)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-methyl-1H-pyrazol-1-yl)-6-[4-(1-phenylethyl)piperazin-1-yl]pyridazine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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